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Introduction

(4-bromophenyl)(4-chlorophenyl)methanone is a diaryl ketone, a class of organic compounds
characterized by a carbonyl group connected to two aryl groups. This particular molecule
features a 4-bromophenyl group and a 4-chlorophenyl group, making it an interesting building
block in medicinal chemistry and materials science. The presence of two different halogen
substituents on the phenyl rings offers distinct sites for further chemical modifications, allowing
for the synthesis of a diverse range of more complex molecules. Diaryl ketones, in general, are
recognized as important structural motifs in a variety of biologically active compounds, and their
synthesis and functionalization are of significant interest to researchers in drug discovery. This
guide provides a comprehensive overview of the key identifiers, synthesis, properties, and
potential applications of (4-bromophenyl)(4-chlorophenyl)methanone.

Chemical Identifiers and Physical Properties
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A clear identification of a chemical compound is fundamental for research and development.

The following table summarizes the key identifiers and physical properties for (4-bromophenyl)

(4-chlorophenyl)methanone.

Identifier Value
CAS Number 27428-57-5[1][2]
IUPAC Name (4-bromophenyl)(4-chlorophenyl)methanone

Molecular Formula

C13HsBrCIO[1][3]

Molecular Weight 295.56 g/mol
inchi InChl=1S/C13H8BrClO/c14-11-5-1-9(2-6-
n
11)13(16)10-3-7-12(15)8-4-10/h1-8H[3]
InChiKey FYMCXGILCMIOKD-UHFFFAOY SA-NJ3]
C1=CC(=CC=C1C(=0)C2=CC=C(C=C2)Br)CI[3
SMILES
]
Appearance Solid (predicted)
Melting Point Not available
Boiling Point Not available
Solubility Likely soluble in organic solvents

Synthesis of (4-bromophenyl)(4-

chlorophenyl)methanone

The synthesis of diaryl ketones such as (4-bromophenyl)(4-chlorophenyl)methanone is most

commonly achieved through Friedel-Crafts acylation.[4][5] This electrophilic aromatic

substitution reaction involves the reaction of an acyl halide with an aromatic compound in the

presence of a Lewis acid catalyst.

Friedel-Crafts Acylation Approach
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A plausible and widely used method for the synthesis of (4-bromophenyl)(4-
chlorophenyl)methanone is the Friedel-Crafts acylation of chlorobenzene with 4-bromobenzoyl
chloride, or alternatively, the acylation of bromobenzene with 4-chlorobenzoyl chloride. The
reaction is typically catalyzed by a Lewis acid, such as aluminum chloride (AIClI3).

Reactants Catalyst

4-bromobenzoyl chloride Chlorobenzene | gl {AICIs (Lewis Acid)]

Friedel-Crafts
Acylation

(4-bromophenyl)(4-chlorophenyl)methanone

Click to download full resolution via product page
Caption: General workflow for the Friedel-Crafts acylation synthesis.

Step-by-Step Methodology:

» Reaction Setup: A reaction vessel is charged with an anhydrous solvent (e.g.,

dichloromethane or carbon disulfide) and the Lewis acid catalyst (e.g., aluminum chloride).
The mixture is cooled in an ice bath.
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» Addition of Acyl Chloride: 4-Bromobenzoyl chloride, dissolved in the same anhydrous
solvent, is added dropwise to the cooled catalyst suspension. This forms the acylium ion
electrophile.

o Addition of Aromatic Substrate: Chlorobenzene is then added slowly to the reaction mixture.

e Reaction: The reaction is stirred at a low temperature and then allowed to warm to room
temperature to proceed to completion.

e Quenching: The reaction is carefully quenched by pouring it into a mixture of ice and
hydrochloric acid to decompose the aluminum chloride complex.

» Workup and Purification: The organic layer is separated, washed, dried, and the solvent is
removed. The crude product can then be purified by recrystallization or column
chromatography.

Spectroscopic Characterization

While specific spectra for (4-bromophenyl)(4-chlorophenyl)methanone are not readily available
in public databases, the expected spectroscopic features can be predicted based on the
analysis of similar compounds like 4-bromobenzophenone and 4-chlorobenzophenone.

e 'H NMR: The proton NMR spectrum is expected to show a complex multiplet in the aromatic
region (typically & 7.2-7.8 ppm). The protons on the 4-bromophenyl ring and the 4-
chlorophenyl ring will likely appear as two distinct sets of doublets, characteristic of para-
substituted benzene rings.

e 13C NMR: The carbon NMR spectrum will show signals for the carbonyl carbon (typically
190-200 ppm) and the aromatic carbons. The carbon atoms attached to the bromine and
chlorine atoms will have their chemical shifts influenced by the "heavy atom effect,” which
can cause an upfield shift for the carbon attached to bromine.[6]

« Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a strong absorption
band for the carbonyl (C=0) stretching vibration, typically in the range of 1650-1670 cm~1.[7]
[8] Additional bands corresponding to C-Br, C-Cl, and aromatic C-H and C=C stretching and
bending vibrations will also be present.
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e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding
to the molecular weight of the compound (295.56 g/mol ). Due to the presence of bromine
and chlorine isotopes, the molecular ion peak will appear as a characteristic pattern of
isotopic peaks. The fragmentation pattern will likely involve the cleavage of the C-C bonds
adjacent to the carbonyl group, leading to the formation of acylium ions.

Applications in Research and Drug Development

Diaryl ketones are a significant class of compounds in medicinal chemistry due to their
prevalence in various biologically active molecules.[9] They can act as key intermediates for
the synthesis of more complex drug candidates.

While specific applications of (4-bromophenyl)(4-chlorophenyl)methanone in drug development
are not extensively documented in publicly available literature, its structure suggests its
potential as a versatile building block. The bromo and chloro substituents provide orthogonal
handles for various cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig),
allowing for the introduction of diverse functional groups and the construction of larger, more
complex molecular architectures.

For instance, this compound could serve as a precursor for the synthesis of novel kinase
inhibitors, receptor antagonists, or other potential therapeutic agents where a diaryl scaffold is
a key pharmacophoric element. A recent patent describes the use of a similar compound, (5-
bromo-2-chlorophenyl)(4-fluorophenyl)methanone, as a key intermediate in the synthesis of
empagliflozin, a drug used to treat type 2 diabetes.[10] This highlights the potential of such
halogenated diaryl ketones in the development of new pharmaceuticals.
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Caption: Potential synthetic pathways from the core compound.

Safety and Handling

As there is no specific Safety Data Sheet (SDS) publicly available for (4-bromophenyl)(4-
chlorophenyl)methanone, the safety and handling precautions should be based on those for
similar halogenated aromatic ketones.

General Precautions:

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab
coat, chemical-resistant gloves, and safety glasses or goggles.[11][12][13]

o Ventilation: Use in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust or vapors.[11][13]
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e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands
thoroughly after handling.[11][12][13]

» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[11]

Potential Hazards:

Based on data for similar compounds, (4-bromophenyl)(4-chlorophenyl)methanone may cause
skin irritation, serious eye irritation, and respiratory tract irritation.[14] In case of exposure,
follow standard first-aid procedures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Move to fresh air.

Ingestion: Rinse mouth with water.

In all cases of significant exposure, seek medical attention.

Conclusion

(4-bromophenyl)(4-chlorophenyl)methanone is a valuable synthetic intermediate with significant
potential in the fields of medicinal chemistry and materials science. Its synthesis via Friedel-
Crafts acylation is a well-established and adaptable method. While specific biological activity
and detailed physical and spectroscopic data for this compound are not extensively reported,
its structural features make it a promising scaffold for the development of novel therapeutic
agents and functional materials. As with any chemical compound, proper safety precautions
should be observed during its handling and use in a laboratory setting. Further research into
the properties and applications of this molecule is warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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